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Compound of Interest

Compound Name: AM-1488

Cat. No.: B7119822 Get Quote

Disclaimer: No publicly accessible Safety Data Sheet (SDS) for the specific glycine receptor

potentiator AM-1488 is available. The following information is based on general best practices

for handling potent, research-grade tricyclic sulfonamide compounds in a laboratory setting.

Researchers must obtain the official SDS from the manufacturer or supplier before

commencing any work with this compound and consult with their institution's Environmental

Health and Safety (EHS) department.

AM-1488 is identified as a potent, orally active glycine receptor (GlyR) potentiator, belonging to

the tricyclic sulfonamide class of compounds.[1][2][3] Its intended use is for laboratory

research, and due to its biological potency, careful handling is paramount to ensure personnel

safety and prevent exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling AM-1488 in a research laboratory.
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PPE Category Item
Specification/Stand
ard

Rationale

Hand Protection Nitrile Gloves ASTM D6319

Provides a barrier

against skin contact.

Double-gloving is

recommended when

handling the pure

compound.

Eye Protection
Safety Glasses with

Side Shields
ANSI Z87.1

Protects eyes from

splashes of solutions

containing AM-1488.

Face Protection Face Shield ANSI Z87.1

Recommended in

addition to safety

glasses when there is

a significant risk of

splashes.

Body Protection Laboratory Coat ---

Protects skin and

personal clothing from

contamination.

Respiratory

Chemical Fume Hood

or Ventilated

Enclosure

ASHRAE 110

All handling of solid

AM-1488 and

preparation of its

solutions should be

performed in a fume

hood.

Operational Plan: Handling and Storage
Proper operational procedures are critical to minimize the risk of exposure and maintain the

integrity of the compound.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

The storage container should be clearly labeled with the compound name, date received,

and any hazard warnings.

Preparation of Solutions:

All weighing and preparation of stock solutions must be conducted in a certified chemical

fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Ensure all labware is clean and dry before use.

Prepare solutions of the desired concentration using a suitable solvent as specified in the

experimental protocol.[4]

Experimental Use:

When using solutions of AM-1488, always wear the recommended PPE.

Avoid generating aerosols.

Clearly label all vessels containing AM-1488 solutions.

Work in a well-ventilated area, preferably a fume hood if the procedure has the potential to

generate vapors or aerosols.

Disposal Plan
All waste contaminated with AM-1488 must be treated as hazardous chemical waste.

Waste Segregation:

Solid Waste: Contaminated gloves, weighing paper, and other disposable materials should

be collected in a designated, sealed hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled hazardous waste container. Do not mix with other waste streams

unless compatibility is confirmed.

Disposal Procedure:

Ensure all waste containers are properly sealed and labeled with the contents ("Hazardous

Waste: AM-1488") and the date.

Follow your institution's specific procedures for the collection and disposal of chemical

waste. Contact your EHS department for guidance.

Experimental Workflow for Safe Handling of AM-
1488
The following diagram illustrates the logical workflow for the safe handling of AM-1488 from

receipt to disposal.
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Caption: Workflow for safe handling of AM-1488.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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